Cas no 1780320-50-4 (4,4,4-trifluoro-2-methoxybutanoic acid)

4,4,4-trifluoro-2-methoxybutanoic acid structure
1780320-50-4 structure
Product Name:4,4,4-trifluoro-2-methoxybutanoic acid
CAS No:1780320-50-4
MF:C5H7F3O3
MW:172.102492570877
CID:6095071
PubChem ID:105435023
Update Time:2024-01-12

4,4,4-trifluoro-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-2-methoxybutanoic acid
    • EN300-1973474
    • 1780320-50-4
    • Inchi: 1S/C5H7F3O3/c1-11-3(4(9)10)2-5(6,7)8/h3H,2H2,1H3,(H,9,10)
    • InChI Key: RETJVYIEDVLUQQ-UHFFFAOYSA-N
    • SMILES: FC(CC(C(=O)O)OC)(F)F

Computed Properties

  • Exact Mass: 172.03472857g/mol
  • Monoisotopic Mass: 172.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

4,4,4-trifluoro-2-methoxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1973474-0.05g
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